Cas no 2229085-75-8 ((1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate)

• Product Name: (1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate
• CAS No: 2229085-75-8
• MF: C₉H₁₁N₃O₃S
• MW: 241.266940355301
• CID: 5947179
• PubChem ID: 165707487
• Update Time: 2025-06-03

(1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate
• EN300-1987238
• 2229085-75-8

• Inchi： 1S/C9H11N3O3S/c1-12-6-11-8-4-7(2-3-9(8)12)5-15-16(10,13)14/h2-4,6H,5H2,1H3,(H2,10,13,14)
• InChI Key： PSOAJFLFAQICNF-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 241.05211239g/mol
• Monoisotopic Mass: 241.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.6Ų

Additional information on (1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate

Introduction to (1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate (CAS No. 2229085-75-8)

The compound (1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate, identified by the CAS number 2229085-75-8, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of sulfamates, which are widely recognized for their versatility in chemical synthesis and biological activities. The structure of this compound is characterized by a benzodiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a diazole ring. The presence of the methyl group at the 1-position of the benzodiazole ring adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of benzodiazole derivatives in drug discovery, particularly in the development of anti-cancer agents. The sulfamate group attached to the benzodiazole ring in this compound has been shown to enhance its bioavailability and pharmacokinetic properties, making it an attractive candidate for therapeutic applications. Researchers have also explored the use of this compound in agricultural chemistry, where it exhibits promising activity as a fungicide and insecticide.

The synthesis of (1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate involves a multi-step process that includes the formation of the benzodiazole ring followed by sulfamation. This process requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production of this compound, aligning with the growing demand for sustainable chemical manufacturing practices.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C, making it suitable for various thermal applications. Its solubility in common organic solvents such as dichloromethane and ethanol facilitates its use in solution-based reactions. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods, which is crucial for its application in pharmaceutical formulations.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of (1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate with greater accuracy. These studies have revealed that the compound's electronic structure is highly influenced by the conjugation between the benzodiazole ring and the sulfamate group, leading to enhanced electron-withdrawing effects. Such insights have paved the way for its application in electronic materials and sensors.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for its use in agrochemicals and other industrial applications where environmental sustainability is a priority.

In conclusion, (1-methyl-1H-1,3-benzodiazol-5-yl)methyl sulfamate (CAS No. 2229085-75-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with favorable physical and chemical properties, positions it as a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is expected to play an increasingly significant role in advancing scientific innovation.